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Compound of Interest

Compound Name: AH13205

Cat. No.: B10773793

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to optimizing the concentration of the novel aryl
hydrocarbon receptor (AhR) agonist, AH13205, for experiments using primary cells.

Frequently Asked Questions (FAQSs)

Q1: What is AH13205 and what is its primary mechanism of action?

Al: AH13205 is a potent and selective synthetic agonist of the Aryl Hydrocarbon Receptor
(AhR). Its primary mechanism of action involves binding to the AhR, a ligand-activated
transcription factor. Upon binding, the AH13205-AhR complex translocates to the nucleus,
heterodimerizes with the AhR Nuclear Translocator (ARNT), and binds to specific DNA
sequences known as Xenobiotic Response Elements (XRES) in the promoter regions of target
genes. This leads to the transcriptional activation of a battery of genes, including those involved
in xenobiotic metabolism (e.g., cytochrome P450 enzymes like CYP1A1) and other cellular
processes.[1][2]

Q2: What is the key signaling pathway activated by AH132057

A2: AH13205 activates the canonical AhR signaling pathway. This pathway plays a crucial role
in cellular responses to a variety of environmental compounds and endogenous ligands.[1][2]
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The activation of this pathway can have diverse downstream effects depending on the cell type
and context, including modulation of immune responses, cell differentiation, and metabolism.

Diagram of the AH13205-activated AhR Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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